3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-N-(pyridin-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxo-N-pyridin-3-yl-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H14N4O5/c23-16(21-12-2-1-5-19-7-12)13-8-20-18(25)22(17(13)24)9-11-3-4-14-15(6-11)27-10-26-14/h1-8H,9-10H2,(H,20,25)(H,21,23)
• InChI Key: CTCWASWOGGRZQG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C(=CNC3=O)C(=O)NC4=CN=CC=C4
• Molecular Formula: C18H14N4O5
• Molecular Weight: 366.3 g/mol

Description

The compound “3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-N-(pyridin-3-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Optical Properties

The research by Srivastava et al. (2017) focuses on the synthesis of compounds with enhanced emission properties. The study demonstrates that these compounds, which include structural motifs similar to the one , exhibit luminescence in both DMF solution and solid state, forming nano-aggregates with enhanced emission in aqueous-DMF solutions. Their optical behaviors are modulated by solvent polarity and show mechanochromic properties, suggesting potential applications in materials science for sensing, imaging, or as optical materials (Srivastava et al., 2017).

Antimicrobial and Anti-inflammatory Agents

A study by Abu‐Hashem et al. (2020) discusses the synthesis of novel compounds derived from visnaginone and khellinone, which are structurally related to the query compound. These synthesized compounds have shown significant COX-1/COX-2 inhibition and possess analgesic and anti-inflammatory activities, hinting at their potential use as pharmacological agents (Abu‐Hashem et al., 2020).

Heterocyclic Compound Synthesis

Bakhite et al. (2005) explore the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, indicating the versatility of pyrimidine derivatives in synthesizing a wide range of heterocyclic compounds. This versatility underscores the potential of the target compound for use in developing new materials with tailored properties (Bakhite et al., 2005).

Novel Thiopyrimidine-Glucuronide Compounds

Research by Wanare (2022) on the design, synthesis, and evaluation of thiopyrimidine-glucuronide compounds reveals promising biological activities. The study elaborates on the synthetic approach towards compounds with potential therapeutic applications, demonstrating the broad application range of pyrimidine derivatives in medicinal chemistry (Wanare, 2022).

Anticancer and Anti-5-lipoxygenase Agents

Rahmouni et al. (2016) synthesize a novel series of pyrazolopyrimidines demonstrating anticancer and anti-5-lipoxygenase activities. This highlights the potential of structurally related compounds in the development of new therapeutic agents targeting cancer and inflammation (Rahmouni et al., 2016).